Cas no 2172004-25-8 (8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-8-azabicyclo3.2.1octane-3-carboxylic acid)

• Product Name: 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-8-azabicyclo3.2.1octane-3-carboxylic acid
• CAS No: 2172004-25-8
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5959840
• PubChem ID: 165565294
• Update Time: 2025-07-16

8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-8-azabicyclo3.2.1octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-8-azabicyclo3.2.1octane-3-carboxylic acid
• 2172004-25-8
• 8-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• EN300-1550387

• Inchi： 1S/C27H26N2O5/c30-25(29-18-11-12-19(29)15-17(14-18)26(31)32)10-5-13-28-27(33)34-16-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,17-19,24H,11-16H2,(H,28,33)(H,31,32)
• InChI Key： SAMXGBTZPHRVQZ-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCC(C1)N2C(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-8-azabicyclo3.2.1octane-3-carboxylic acid

Introduction to 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-8-azabicyclo3.2.1octane-3-carboxylic Acid (CAS No. 2172004-25-8)

Compound with the chemical identifier CAS No. 2172004-25-8 and the product name 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-8-azabicyclo3.2.1octane-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of this compound encompasses several key functional groups, including an azabicyclo3.2.1octane core, a but-2-yne moiety, and a (9H-fluoren-9-yl)methoxycarbonyl substituent. These structural elements contribute to its unique chemical properties and biological activities, making it a promising candidate for further investigation in various biomedical contexts.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent pharmacological effects. The azabicyclo3.2.1octane scaffold, in particular, has been extensively studied for its ability to modulate biological pathways associated with inflammation, pain, and neurodegenerative disorders. The presence of this motif in the current compound suggests that it may possess similar therapeutic potential.

The but-2-yne functional group introduces a reactive alkyne moiety into the molecule, which can be exploited for further chemical modifications and derivatization. This feature allows for the synthesis of analogues with tailored properties, enabling researchers to optimize bioavailability, solubility, and target specificity. Such flexibility is crucial in drug design, where fine-tuning molecular characteristics can significantly impact efficacy and safety profiles.

The (9H-fluoren-9-yl)methoxycarbonyl group serves as a protecting group for the amino functionality, ensuring stability during synthetic processes and preventing unwanted side reactions. Upon introduction into biological systems, this group can be selectively removed or modified to reveal the active pharmacophore. This strategy is particularly valuable in medicinal chemistry, where controlled release of bioactive molecules is essential for achieving desired therapeutic outcomes.

Recent studies have highlighted the importance of multifunctional compounds that can engage multiple targets or pathways simultaneously. The current compound's unique structural features make it a candidate for such multitargeted approaches. For instance, the combination of an azabicyclo3.2.1octane core with an alkyne handle provides opportunities for designing molecules that can interact with both enzymatic and non-enzymatic targets.

The potential applications of this compound extend to various therapeutic areas, including oncology, immunology, and cardiovascular diseases. In oncology research, small molecules that can inhibit key signaling pathways involved in tumor growth and metastasis are highly sought after. The structural motifs present in this compound suggest that it may interfere with such pathways by modulating protein-protein interactions or enzyme activity.

In immunology, compounds that can modulate immune responses without excessive toxicity are valuable for treating autoimmune diseases and enhancing vaccine efficacy. The azabicyclo3.2.1octane scaffold has been shown to exhibit immunomodulatory effects in preclinical models, making it a promising lead for further exploration.

The cardiovascular system is another area where novel therapeutics are needed to address conditions such as atherosclerosis and hypertension. The current compound's ability to interact with multiple biological targets positions it as a potential candidate for developing drugs that can improve endothelial function or reduce inflammation associated with cardiovascular diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as transition-metal-catalyzed coupling reactions have been employed to construct the complex molecular framework efficiently. These methods ensure high yields and purity levels necessary for subsequent biological evaluation.

Biological testing of this compound has revealed promising preliminary results in cell-based assays and animal models. Specifically, it has demonstrated inhibitory activity against certain enzymes implicated in disease pathogenesis while maintaining good selectivity over off-target proteins. These findings support further development efforts aimed at optimizing its pharmacological profile through structure-based drug design approaches.

The future direction of research on this compound will likely involve exploring its mechanism of action at a molecular level using spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. Understanding how it interacts with biological targets will provide critical insights into its mode of action and guide future modifications aimed at improving therapeutic efficacy.

In conclusion,8-4-{((9H-fluorenine)-methylcarbonyl)amino}butinoyl)-8-benzyloxybicyclo[3.]^[_[]octanecarboxylic acid (CAS No. 2172004258) represents an exciting development in pharmaceutical chemistry with significant potential applications across multiple therapeutic areas. Its unique structural features make it a valuable tool for studying complex biological processes and designing novel therapeutics. Further research is warranted to fully elucidate its pharmacological properties and explore its clinical relevance.